4-Methyl-N2-phenylbenzene-1,2-diamine

• Molecular Formula: C13H14N2
• Molecular Weight: 198.26 g/mol
• IUPAC Name: 4-methyl-2-N-phenylbenzene-1,2-diamine
• InChI: InChI=1S/C13H14N2/c1-10-7-8-12(14)13(9-10)15-11-5-3-2-4-6-11/h2-9,15H,14H2,1H3
• InChI Key: IZCRFJSMFHZEJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N)NC2=CC=CC=C2

Description

4-Methyl-N2-phenylbenzene-1,2-diamine (IUPAC name: 2-N-(4-methylphenyl)benzene-1,2-diamine) is a substituted aromatic diamine with the molecular formula C₁₃H₁₄N₂ . Its structure comprises a benzene ring with two amine groups at positions 1 and 2, where the N2 amine is substituted with a 4-methylphenyl group. This compound is a key intermediate in organic synthesis, particularly for constructing heterocyclic frameworks like benzimidazoles and quinoxalines, which are relevant to pharmaceutical and materials science applications .

Key structural identifiers include:

• SMILES: CC1=CC=C(C=C1)NC2=CC=CC=C2N
• InChIKey: UUFIHEBXYDLWTO-UHFFFAOYSA-N .

Comparison with Similar Compounds

Table 1: Substituent Impact on Reactivity and Yields

Compound	Substituent	Reaction with Isatin Derivatives	Yield (%)	Key Observations	Reference
4-Methylbenzene-1,2-diamine	4-methyl	Isatin, nitro/chloro-isatins	60–75	Moderate to good yields; methyl group enhances electron density, facilitating nucleophilic reactions .
4-Chlorobenzene-1,2-diamine	4-chloro	Isatin	70–85	High yields due to chlorine’s electron-withdrawing effect, stabilizing intermediates .
4-Nitrobenzene-1,2-diamine	4-nitro	Isatin	40–55	Moderate yields; nitro group deactivates the ring, reducing reactivity .
4-Fluorobenzene-1,2-diamine	4-fluoro	Glyoxylic acid (Schiff base)	65–80	Fluorine’s electronegativity balances reactivity and stability .
4-Methyl-N2-phenylbenzene-1,2-diamine	N2-(4-methylphenyl)	Chan–Lam coupling (2-bromophenylboronic acid)	60	Moderate yield; steric hindrance from the phenyl group may limit efficiency .

Physical and Chemical Properties

Table 2: Physical Property Comparison

Compound	Molecular Weight	Solubility	Stability	Key Applications
4-Methylbenzene-1,2-diamine	122.17	High in polar solvents	Air-sensitive	Quinoxaline synthesis
4-Nitrobenzene-1,2-diamine	153.13	Low in water	Thermally stable	Corrosion inhibitors, explosives
4-Chlorobenzene-1,2-diamine	142.59	Moderate in DMF	Moderate	Polymer crosslinking
4-Methyl-N2-phenylbenzene-1,2-diamine	198.27	Low in water	Stable under inert conditions	Drug intermediates (e.g., kinase inhibitors)